2-Chloro-7-methoxyphenazine 5-oxide

• Molecular Formula: C13H9ClN2O2
• Molecular Weight: 260.67 g/mol
• IUPAC Name: 2-chloro-7-methoxy-5-oxidophenazin-5-ium
• InChI: InChI=1S/C13H9ClN2O2/c1-18-9-3-4-10-13(7-9)16(17)12-5-2-8(14)6-11(12)15-10/h2-7H,1H3
• InChI Key: DRSDFFHBONCOCL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C3C=C(C=CC3=[N+]2[O-])Cl

Description

2-Chloro-7-methoxyphenazine 5-oxide is a phenazine derivative with the molecular formula C13H9ClN2O2. Phenazine derivatives are known for their diverse biological properties, including antimicrobial, antitumor, antioxidant, and neuroprotective activities . This compound, like other phenazine derivatives, holds significant potential in various scientific and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of phenazine derivatives, including 2-Chloro-7-methoxyphenazine 5-oxide, typically involves several methods:

Wohl–Aue Method: This method involves the condensation of o-phenylenediamines with glyoxal or its derivatives.

Beirut Method: This method uses the condensation of 1,2-diaminobenzenes with 2-carbon units.

Reductive Cyclization: This involves the cyclization of diphenylamines.

Oxidative Cyclization: This method uses 1,2-diaminobenzene or diphenylamines.

Industrial Production Methods: Industrial production of phenazine derivatives often employs large-scale oxidative cyclization and reductive cyclization methods due to their efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions: 2-Chloro-7-methoxyphenazine 5-oxide undergoes various chemical reactions, including:

Oxidation: This reaction can further oxidize the compound to form phenazine dioxides.

Reduction: Reduction reactions can convert the compound back to its phenazine form.

Substitution: Halogenation and methoxylation are common substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents like sodium borohydride and lithium aluminum hydride are used.

Substitution: Halogenation often uses reagents like chlorine or bromine, while methoxylation uses methanol and a base.

Major Products:

Oxidation: Phenazine dioxides.

Reduction: Phenazine.

Substitution: Various halogenated and methoxylated phenazine derivatives.

Scientific Research Applications

2-Chloro-7-methoxyphenazine 5-oxide has a wide range of applications in scientific research:

Chemistry: Used as a precursor in the synthesis of other phenazine derivatives.

Biology: Studied for its antimicrobial and antitumor properties.

Medicine: Potential use in developing new therapeutic agents for treating infections and cancer.

Industry: Used in the production of dyes and pigments due to its stable chemical structure.

Mechanism of Action

The mechanism of action of 2-Chloro-7-methoxyphenazine 5-oxide involves its interaction with cellular components:

Molecular Targets: It targets bacterial cell walls and DNA, disrupting their function.

Pathways Involved: The compound interferes with oxidative phosphorylation and DNA replication, leading to cell death.

Comparison with Similar Compounds

Iodinin: A phenazine 5,10-dioxide with potent antimicrobial properties.

Myxin: Another phenazine 5,10-dioxide known for its antitumor activity.

Uniqueness: 2-Chloro-7-methoxyphenazine 5-oxide is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties compared to other phenazine derivatives .